molecular formula C24H22N4O4 B2987430 N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide CAS No. 1260930-29-7

N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide

Cat. No. B2987430
CAS RN: 1260930-29-7
M. Wt: 430.464
InChI Key: XUHVPJVOZZRVNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.464. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activities

A series of compounds, including the one , were evaluated for their antimicrobial activity against various gram-positive and gram-negative bacteria and fungi. It was found that the antimicrobial activity potential of the compounds was higher against gram-negative bacteria compared to gram-positive bacteria. Additionally, these compounds were screened for their antiproliferative activity against selected human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines. Among the compounds evaluated, one with a 1,3,4-oxadiazole ring and a 6-methoxy benzothiazole moiety exhibited the highest inhibitory activity against these tumor cell lines (Kaya et al., 2017).

Synthesis and Evaluation of Derivatives

The synthesis of new derivatives of this compound, aimed at improving antitumor activity, was also conducted. These derivatives were tested for their cytotoxicity and antimicrobial properties. The study provided insights into the structure-activity relationships and the potential of these derivatives in chemotherapeutic applications (Kaya et al., 2017).

Computational and Pharmacological Evaluation

In another study, computational and pharmacological potential of novel derivatives, including those with 1,3,4-oxadiazole and pyrazole structures, was assessed for toxicity, tumor inhibition, and their analgesic and anti-inflammatory potential. This research provided valuable insights into the binding and inhibitory effects of these compounds, suggesting their potential use in therapeutic applications (Faheem, 2018).

Antibacterial Activity Against Salmonella typhi

A related study focused on the antibacterial activity of certain derivatives against Salmonella typhi. This research contributed to understanding the potential use of these compounds in treating infections caused by this pathogen (Salama, 2020).

properties

IUPAC Name

N-[(3-methoxyphenyl)methyl]-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22N4O4/c1-16-8-10-18(11-9-16)22-26-23(32-27-22)20-7-4-12-28(24(20)30)15-21(29)25-14-17-5-3-6-19(13-17)31-2/h3-13H,14-15H2,1-2H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUHVPJVOZZRVNE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NCC4=CC(=CC=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.